Cas no 1856878-25-5 (1-(2-Methylpiperidin-3-yl)ethan-1-one)

• Product Name: 1-(2-Methylpiperidin-3-yl)ethan-1-one
• CAS No: 1856878-25-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5700280
• PubChem ID: 72281184
• Update Time: 2025-06-26

1-(2-Methylpiperidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-795801
• 1-(2-Methylpiperidin-3-yl)ethan-1-one
• 1856878-25-5

• Inchi： 1S/C8H15NO/c1-6-8(7(2)10)4-3-5-9-6/h6,8-9H,3-5H2,1-2H3
• InChI Key： VWUQPENOIKMZPA-UHFFFAOYSA-N
• SMILES： O=C(C)C1CCCNC1C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(2-Methylpiperidin-3-yl)ethan-1-one

Introduction to 1-(2-Methylpiperidin-3-yl)ethan-1-one (CAS No. 1856878-25-5)

1-(2-Methylpiperidin-3-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1856878-25-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring substituted with a methyl group at the 2-position and an acetyl group at the 1-position, has garnered attention due to its structural versatility and potential biological activity. The compound belongs to the broader class of piperidine derivatives, which are widely explored for their role in drug development due to their favorable pharmacokinetic properties and ability to interact with biological targets.

The chemical structure of 1-(2-Methylpiperidin-3-yl)ethan-1-one can be represented as follows: a six-membered piperidine ring connected to a carbon atom via a nitrogen atom, which is further substituted with a methyl group at the 2-position. The same carbon atom is linked to an acetyl group (CH₃CO-) at the 1-position, forming an ethanone moiety. This structural framework imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in drug discovery. The presence of the piperidine ring enhances the solubility and bioavailability of compounds, while the substitution pattern allows for fine-tuning of biological activity. 1-(2-Methylpiperidin-3-yl)ethan-1-one is no exception and has been investigated for its potential applications in various therapeutic areas.

One of the most promising areas of research involving 1-(2-Methylpiperidin-3-yl)ethan-1-one is its role as a key intermediate in the synthesis of bioactive molecules. Its structural motif is reminiscent of several known drugs that target central nervous system (CNS) disorders, such as antipsychotics and antidepressants. The piperidine scaffold is particularly well-suited for modulating neurotransmitter systems, making it an attractive candidate for further exploration.

Recent studies have highlighted the compound's potential in the development of novel antipsychotic agents. Piperidine derivatives have been shown to interact with serotonin and dopamine receptors, which are critical targets in the treatment of psychiatric disorders. 1-(2-Methylpiperidin-3-yl)ethan-1-one has been synthesized and evaluated for its ability to modulate these receptors, showing promising results in preclinical models. The methyl substitution at the 2-position of the piperidine ring appears to enhance binding affinity and selectivity, which are crucial factors for developing effective therapeutics.

Moreover, the compound has also been explored as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways and are implicated in various diseases, including cancer. By modifying the structure of 1-(2-Methylpiperidin-3-yl)ethan-1-one, researchers have been able to develop derivatives that exhibit potent inhibitory activity against specific kinases. This underscores the compound's versatility as a building block in medicinal chemistry.

The synthesis of 1-(2-Methylpiperidin-3-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by acetylation or oxidation steps to introduce the acetyl group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In conclusion, 1-(2-Methylpiperidin-3-yl)ethan-1-one (CAS No. 1856878-25-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its role as an intermediate in drug development, particularly in CNS disorders and kinase inhibition, makes it a valuable asset for medicinal chemists. As research continues to uncover new applications for this molecule, it is likely that 1-(2-Methylpiperidin-3-yl)ethan-1-one will remain at the forefront of therapeutic innovation.